
UNC-2170 maleate stability and storage
conditions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: UNC-2170 maleate

Cat. No.: B10765200 Get Quote

UNC-2170 Maleate Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability, storage, and handling of UNC-
2170 maleate.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for solid UNC-2170 maleate?

For long-term storage, solid UNC-2170 maleate should be kept in a dry, dark environment.

Recommended temperatures are 0 - 4°C for short-term (days to weeks) or -20°C for long-term

(months to years) storage to ensure stability for over two years.[1]

Q2: How should I store stock solutions of UNC-2170 maleate?

Stock solutions should be aliquoted into tightly sealed vials and stored at -20°C for up to one

month or -80°C for up to six months.[2][3] It is advisable to protect these solutions from light.[3]

To prevent degradation from repeated freeze-thaw cycles, it is recommended to use aliquots.

Q3: My UNC-2170 maleate solution appears to have precipitated. What should I do?

If precipitation is observed during the preparation of a solution, gentle heating and/or sonication

can be used to help redissolve the compound.[3] It is also crucial to ensure that the solvent

capacity has not been exceeded.
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Q4: For how long is UNC-2170 maleate stable at room temperature?

UNC-2170 maleate is considered stable enough for a few weeks during standard shipping at

ambient temperatures.[1] However, for storage, it is crucial to adhere to the recommended

refrigerated or frozen conditions to maintain long-term stability.

Q5: Should I prepare working solutions fresh daily?

Yes, it is highly recommended to prepare and use solutions on the same day.[2] For in vivo

experiments, working solutions should be freshly prepared and used on the day of the

experiment.[3]

Troubleshooting Guide
Issue Potential Cause Recommended Solution

Compound Precipitation in

Solution

- Solution saturation

exceeded- Improper solvent

used- Low temperature during

storage or use

- Gently warm and/or sonicate

the solution[3]- Review

solubility data and adjust

concentration- Prepare a more

dilute solution

Inconsistent Experimental

Results

- Compound degradation-

Improper storage of stock

solutions- Repeated freeze-

thaw cycles

- Prepare fresh stock solutions-

Ensure proper storage

conditions (-20°C or -80°C in

aliquots)[2][3]- Avoid multiple

freeze-thaw cycles by using

single-use aliquots

Difficulty Dissolving the

Compound

- Incorrect solvent- Insufficient

mixing

- Consult the solubility table to

ensure the appropriate solvent

is being used- Use vortexing or

sonication to aid dissolution

Stability and Storage Conditions
Proper storage is critical for maintaining the integrity of UNC-2170 maleate. The following table

summarizes the recommended storage conditions for both the solid compound and solutions.
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Form
Storage

Temperature
Duration Additional Notes

Solid 0 - 4°C
Short-term (days to

weeks)
Keep dry and dark.[1]

-20°C
Long-term (months to

years)

Keep dry and dark for

optimal stability of

over 2 years.[1]

Room Temperature
Shipping (a few

weeks)

Stable for the duration

of ordinary shipping.

[1]

Stock Solution -20°C Up to 1 month

Store in tightly sealed

vials as aliquots.[2][3]

Protect from light.[3]

-80°C Up to 6 months

Store in tightly sealed

vials as aliquots.[3]

Protect from light.[3]

Solubility Data
The solubility of UNC-2170 maleate in various solvents is presented below. Note that the salt

form can affect solubility.
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Solvent Solubility

DMSO ≥ 30 mg/mL[4]

DMF 30 mg/mL[4]

Ethanol 1 mg/mL[4]

PBS (pH 7.2) 1 mg/mL[4]

10% DMSO, 40% PEG300, 5% Tween-80, 45%

Saline
≥ 2.5 mg/mL[3]

10% DMSO, 90% (20% SBE-β-CD in Saline) ≥ 2.5 mg/mL[3]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL[3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock Solution

Equilibration: Before opening, allow the vial of solid UNC-2170 maleate to equilibrate to

room temperature for at least one hour.[2]

Weighing: Weigh the desired amount of UNC-2170 maleate in a sterile microcentrifuge tube.

The molecular weight of UNC-2170 maleate is 429.3 g/mol .[2][4]

Dissolution: Add the appropriate volume of dimethyl sulfoxide (DMSO) to achieve a 10 mM

concentration. For example, to prepare a 10 mM stock solution from 1 mg of UNC-2170
maleate, add 232.94 µL of DMSO.

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming or

sonication may be used if necessary.

Storage: Aliquot the stock solution into single-use vials and store at -20°C for up to one

month or -80°C for up to six months.[2][3]

Protocol 2: Preparation of an In Vivo Formulation

This protocol is an example for preparing a formulation for in vivo experiments.
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Initial Dissolution: Prepare a concentrated stock solution in DMSO (e.g., 25 mg/mL).

Vehicle Preparation: In a separate tube, combine the components of the vehicle. For a

vehicle consisting of 40% PEG300, 5% Tween-80, and 45% Saline, mix the appropriate

volumes.

Formulation: To prepare a 1 mL working solution, add 100 µL of the 25 mg/mL DMSO stock

solution to 400 µL of PEG300 and mix thoroughly. Then, add 50 µL of Tween-80 and mix

again. Finally, add 450 µL of Saline to bring the total volume to 1 mL.[3]

Use: This formulation should be prepared fresh on the day of use.[3]
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UNC-2170 Maleate Handling Workflow

Storage

Preparation

Application

Solid Compound
(-20°C Long-Term)

Equilibrate Vial to RT
(at least 1 hour)

Stock Solution in Aliquots
(-20°C or -80°C)

Weigh Compound

Dissolve in Appropriate Solvent
(e.g., DMSO)

Vortex/Sonicate Until Dissolved

Store unused stock

Prepare Fresh Working Solution

Perform Experiment

Click to download full resolution via product page

Caption: Workflow for proper handling and preparation of UNC-2170 maleate.
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Troubleshooting Precipitation Issues

Precipitate Observed?

Is Concentration Too High?

Is Solvent Correct?

No

Dilute Solution

Yes

Apply Gentle Heat/
Sonication

Yes

Consult Solubility Table

No

Solution is ClearRemake with Correct Solvent

Click to download full resolution via product page

Caption: Decision tree for troubleshooting precipitation in UNC-2170 maleate solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.medkoo.com/products/18871
https://www.dcchemicals.com/coa/COA_DC23314.html
https://www.medchemexpress.com/unc-2170.html
https://www.caymanchem.com/product/17374/unc2170-maleate
https://www.benchchem.com/product/b10765200#unc-2170-maleate-stability-and-storage-conditions
https://www.benchchem.com/product/b10765200#unc-2170-maleate-stability-and-storage-conditions
https://www.benchchem.com/product/b10765200#unc-2170-maleate-stability-and-storage-conditions
https://www.benchchem.com/product/b10765200#unc-2170-maleate-stability-and-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10765200?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10765200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

